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Compound of Interest

Compound Name: MRS2365

Cat. No.: B15569051 Get Quote

For researchers, scientists, and drug development professionals utilizing MRS2365, a potent

and selective P2Y1 agonist, adherence to proper handling and disposal protocols is paramount

to ensure laboratory safety and environmental compliance. This document provides a

comprehensive guide to the safe management of MRS2365, from receipt to disposal.

Chemical and Physical Properties
A summary of the key quantitative data for MRS2365 is presented in the table below for easy

reference.

Property Value

Molecular Formula C₁₃H₁₆N₅O₉P₂SNa₃

Molecular Weight 549.28 g/mol

Appearance Solid

Solubility Soluble in water

Recommended Storage -20°C

Health and Safety Information
According to the Safety Data Sheet (SDS) provided by Tocris Bioscience, MRS2365 is not

classified as a hazardous substance or mixture. However, as with any laboratory chemical,
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appropriate safety precautions should always be observed.

First Aid Measures:

Inhalation: Move the individual to fresh air.

Skin Contact: Wash the affected area with soap and plenty of water.

Eye Contact: As a precautionary measure, flush the eyes with water.

Ingestion: Rinse the mouth with water. Never give anything by mouth to an individual who is

unconscious.

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses are recommended.

Skin Protection: Handle the substance with gloves.

Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: Respiratory protection is not required under normal handling

conditions.

Proper Disposal Procedures
The disposal of MRS2365 and its contaminated packaging must be conducted in a manner that

ensures safety and regulatory compliance. The recommended procedure involves treating the

substance as chemical waste and engaging a licensed disposal company.

Step-by-Step Disposal Protocol:

Surplus and Non-Recyclable Solutions: Any excess or non-recyclable solutions of MRS2365
should be collected in a designated, sealed, and properly labeled waste container.

Contaminated Materials: All materials that have come into contact with MRS2365, such as

pipette tips, tubes, and gloves, should be considered contaminated and disposed of as

unused product in the same designated waste container.
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Licensed Disposal Company: Arrange for the collection and disposal of the chemical waste

through a licensed and reputable disposal company. Ensure that all local, state, and federal

regulations for chemical waste disposal are followed.

Do Not Drain Dispose: Under no circumstances should MRS2365 solutions be poured down

the drain, as this can have adverse effects on the environment.

Experimental Protocols
While specific experimental protocols for the use of MRS2365 are highly dependent on the

research application, any procedure should be designed with safety and proper disposal in

mind from the outset. All waste generated during experimentation should be handled according

to the disposal procedures outlined above.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of MRS2365.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
MRS2365]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569051#mrs2365-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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